Cas no 3041-40-5 (2-Phenyl-malononitrile)

2-Phenyl-malononitrile is a versatile intermediate in organic synthesis, known for its high purity and stability. Its aromatic nature facilitates efficient reactions, making it suitable for the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals. The product offers excellent solubility in organic solvents, facilitating easy handling and processing.

2-Phenyl-malononitrile structure

Product Name:2-Phenyl-malononitrile

CAS No:3041-40-5

MF:C₉H₆N₂

MW:142.157341480255

MDL:MFCD00001895

CID:43735

PubChem ID:18234

Update Time:2025-06-20

2-Phenyl-malononitrile Chemical and Physical Properties

Names and Identifiers

- 2-Phenylmalononitrile
- Phenylmalonitril
- 2-Phenylpropanedinitrile
- 2-Phenyl-malononitrile
- Phenyl-malonitril
- Phenylmalononitrile
- Propanedinitrile, phenyl-
- MALONONITRILE, PHENYL-
- Phenyl-malonitril [German]
- AS-58968
- 5M3K6FPU6O
- BRN 2044503
- DTXSID80184493
- Phenylpropanedinitrile
- 3041-40-5
- UNII-5M3K6FPU6O
- AKOS006274515
- NSC 10742
- 4-chloro-2-(3-pyridyl)-6-methylpyrimidine
- Propanedinitrile, 2-phenyl-
- SCHEMBL1325882
- A820359
- CS-0199081
- NSC10742
- FT-0721601
- 2-phenyl-propanedinitrile
- NSC-10742
- AC-1561
- 4-09-00-03341 (Beilstein Handbook Reference)
- DTXCID90106984
- A10869
- DB-082984
- MDL： MFCD00001895
- Inchi： 1S/C9H6N2/c10-6-9(7-11)8-4-2-1-3-5-8/h1-5,9H
- InChI Key： OFCTVAYVCDCQDA-UHFFFAOYSA-N
- SMILES： N#CC(C#N)C1C=CC=CC=1

Computed Properties

Exact Mass: 142.05318
Monoisotopic Mass: 142.053098200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.6
Topological Polar Surface Area: 47.6Å²

Experimental Properties

Density: 1.1777 (rough estimate)
Melting Point: 70.5°C
Boiling Point: 249.72°C (rough estimate)
Refractive Index: 1.6211 (estimate)
PSA: 47.58

2-Phenyl-malononitrile Pricemore >>

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